Cas no 2142717-53-9 (2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid)
2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2142717-53-9
- 2-(1-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylcyclohexyl)acetic acid
- EN300-1287783
- 2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid
-
- Inchi: 1S/C15H27NO4/c1-10-6-7-15(8-11(10)2,9-12(17)18)16-13(19)20-14(3,4)5/h10-11H,6-9H2,1-5H3,(H,16,19)(H,17,18)
- InChI Key: BPXFEKXAFXPURA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1(CC(=O)O)CCC(C)C(C)C1)=O
Computed Properties
- Exact Mass: 285.19400834g/mol
- Monoisotopic Mass: 285.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 75.6Ų
2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287783-1.0g |
2-(1-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylcyclohexyl)acetic acid |
2142717-53-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287783-50mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylcyclohexyl)acetic acid |
2142717-53-9 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1287783-100mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylcyclohexyl)acetic acid |
2142717-53-9 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1287783-250mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylcyclohexyl)acetic acid |
2142717-53-9 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1287783-500mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylcyclohexyl)acetic acid |
2142717-53-9 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1287783-1000mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylcyclohexyl)acetic acid |
2142717-53-9 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1287783-2500mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylcyclohexyl)acetic acid |
2142717-53-9 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1287783-5000mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylcyclohexyl)acetic acid |
2142717-53-9 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1287783-10000mg |
2-(1-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylcyclohexyl)acetic acid |
2142717-53-9 | 10000mg |
$3315.0 | 2023-10-01 |
2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid
Comprehensive Introduction to 2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid (CAS No. 2142717-53-9)
2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid (CAS No. 2142717-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of cyclohexylacetic acid derivatives, which are pivotal intermediates in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "Boc-protected cyclohexylacetic acid derivatives" or "synthetic applications of 2142717-53-9", highlighting its relevance in modern chemistry.
The molecular structure of 2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid features a tert-butoxycarbonyl (Boc) protecting group, a common motif in peptide synthesis and drug development. This group enhances the compound's stability and reactivity, making it a valuable building block for medicinal chemistry. Recent trends in organic synthesis emphasize the demand for efficient protecting group strategies, and this compound exemplifies how Boc groups can be leveraged to achieve selective transformations. Searches for "Boc-protected amino acids in drug discovery" or "CAS 2142717-53-9 applications" reflect the growing interest in its utility.
In the context of green chemistry, 2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid is also studied for its potential in sustainable synthesis routes. With increasing focus on environmentally friendly reagents, researchers are exploring how such compounds can reduce waste and improve atom economy. Queries like "sustainable synthesis of cyclohexyl derivatives" or "green chemistry applications of 2142717-53-9" underscore this alignment with global scientific priorities.
From a pharmacological perspective, derivatives of this compound have shown promise in modulating biological targets, particularly in central nervous system (CNS) drug development. The 3,4-dimethylcyclohexyl moiety contributes to lipophilicity, a critical factor in blood-brain barrier penetration. This has led to searches for "CNS-active cyclohexylacetic acid derivatives" and "Boc-protected compounds in neuroscience", indicating its potential in addressing unmet medical needs.
The synthesis of 2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid typically involves multi-step organic reactions, including amidation, carboxylation, and protection/deprotection sequences. These methods are frequently optimized to improve yield and purity, as seen in searches for "optimized synthesis of CAS 2142717-53-9". Advanced techniques like flow chemistry and catalytic hydrogenation are also being investigated to scale up production efficiently.
Analytical characterization of this compound relies on techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure compliance with stringent quality standards, a topic often queried as "analytical methods for 2142717-53-9". The compound's stability under various conditions (e.g., temperature, pH) is another area of interest, with searches like "storage conditions for Boc-protected acids" being common.
In summary, 2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid (CAS No. 2142717-53-9) represents a versatile tool in synthetic and medicinal chemistry. Its applications span from peptide synthesis to CNS drug design, aligning with contemporary research trends. As the scientific community continues to explore its potential, this compound remains a subject of both academic and industrial inquiry, driven by searches for "innovative uses of 2142717-53-9" and related keywords.
2142717-53-9 (2-(1-{(tert-butoxy)carbonylamino}-3,4-dimethylcyclohexyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)